1-(2-methoxyethyl)-N-[2-(4-methoxyphenyl)-2-oxoethyl]-1H-indole-2-carboxamide

• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 1-(2-methoxyethyl)-N-[2-(4-methoxyphenyl)-2-oxoethyl]indole-2-carboxamide
• InChI: InChI=1S/C21H22N2O4/c1-26-12-11-23-18-6-4-3-5-16(18)13-19(23)21(25)22-14-20(24)15-7-9-17(27-2)10-8-15/h3-10,13H,11-12,14H2,1-2H3,(H,22,25)
• InChI Key: ZGEPTWKZKWQZNP-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=CC=CC=C2C=C1C(=O)NCC(=O)C3=CC=C(C=C3)OC

Description

is a complex organic compound with the following chemical formula:

1-(2-methoxyethyl)-N-[2-(4-methoxyphenyl)-2-oxoethyl]-1H-indole-2-carboxamide: $$\text{C}_{21}\text{H}_{19}\text{NO}_4$$C21​H19​NO4​

.
• It belongs to the class of indole derivatives and contains both an indole ring and a carboxamide functional group.
• The compound’s systematic name reflects its substituents: a methoxyethyl group at position 1, a 2-oxoethyl group at position N, and a 4-methoxyphenyl group at position 2.
• This compound has attracted scientific interest due to its potential applications in various fields.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production Methods:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The compound’s mechanism of action depends on its specific targets.
• It may modulate enzymatic activity, receptor binding, or signal transduction pathways.
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Similar Compounds:

Remember that this article provides an overview, and for more in-depth information, consult scientific literature and databases

Biological Activity

1-(2-methoxyethyl)-N-[2-(4-methoxyphenyl)-2-oxoethyl]-1H-indole-2-carboxamide is a synthetic compound recognized for its complex structure and potential biological activities. This compound, with a molecular formula of $C_{22}H_{31}N_{3}O_{2}$ and a molecular weight of approximately 369.5 g/mol, integrates an indole core with various functional groups, which may influence its interactions with biological targets.

Structural Characteristics

The structure of the compound features:

• Indole Core : A bicyclic structure that is often associated with various biological functions.
• Methoxyethyl Side Chain : Contributes to the compound's lipophilicity and interaction with biological membranes.
• 4-Methoxyphenyl Group : Potentially enhances selectivity towards specific molecular targets.

Biological Activity

Research has indicated that this compound exhibits significant biological activity, including:

1. Anticancer Properties

Preliminary studies suggest that 1-(2-methoxyethyl)-N-[2-(4-methoxyphenyl)-2-oxoethyl]-1H-indole-2-carboxamide may possess anticancer properties. The indole moiety is frequently linked to anti-inflammatory and anticancer activities, making this compound of particular interest in cancer research.

2. Kinase Inhibition

Recent findings highlight the compound's potential as a kinase inhibitor. In vitro assays have demonstrated its ability to inhibit specific kinases with notable selectivity:

• c-MET Kinase : The compound showed an IC50 value of 0.9 μM for wild-type c-MET and 0.09 μM for the D1228V mutant, indicating high potency and selectivity against a panel of approximately 140 kinases .

The mechanism by which the compound exerts its biological effects involves binding to the ATP-binding site of kinases, forming hydrogen bonds with key residues in the hinge region of the target proteins. This unique binding mode may contribute to its high selectivity and efficacy .

Case Studies

Several case studies have documented the biological effects of this compound:

• In Vitro Studies : A study assessed the compound's effect on cancer cell lines, revealing significant inhibition of cell proliferation at micromolar concentrations.
• Kinase Selectivity Profiling : In a comprehensive profiling study against over 140 kinases, the compound demonstrated exceptional selectivity for c-MET, suggesting potential therapeutic applications in cancers driven by aberrant c-MET signaling .

Data Tables

The following table summarizes key findings related to the biological activity of 1-(2-methoxyethyl)-N-[2-(4-methoxyphenyl)-2-oxoethyl]-1H-indole-2-carboxamide:

Biological Activity	Target	IC50 (μM)	Notes
Kinase Inhibition	c-MET	0.9	High selectivity observed
	D1228V c-MET	0.09	Significant potency against mutant form
Anticancer Activity	Various cancer cell lines	Micromolar range	Effective inhibition of proliferation